Cas no 1213540-58-9 ((3R)-3-amino-3-(2-methoxynaphthalen-1-yl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(2-methoxynaphthalen-1-yl)propan-1-ol
• CAS No: 1213540-58-9
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5814350
• PubChem ID: 165500576
• Update Time: 2025-06-09

(3R)-3-amino-3-(2-methoxynaphthalen-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(2-methoxynaphthalen-1-yl)propan-1-ol
• 1213540-58-9
• EN300-1164020

• Inchi： 1S/C14H17NO2/c1-17-13-7-6-10-4-2-3-5-11(10)14(13)12(15)8-9-16/h2-7,12,16H,8-9,15H2,1H3/t12-/m1/s1
• InChI Key： VKBFAOOZWPSWPT-GFCCVEGCSA-N
• SMILES： O(C)C1=CC=C2C=CC=CC2=C1[C@@H](CCO)N

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5Ų

Additional information on (3R)-3-amino-3-(2-methoxynaphthalen-1-yl)propan-1-ol

Introduction to (3R)-3-amino-3-(2-methoxynaphthalen-1-yl)propan-1-ol and Its Significance in Modern Chemical Research

(3R)-3-amino-3-(2-methoxynaphthalen-1-yl)propan-1-ol, with the CAS number 1213540-58-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of both an amino group and a methoxynaphthalene moiety makes it a versatile intermediate, facilitating various chemical transformations that are crucial for the synthesis of more complex molecules.

The compound's stereochemistry, specifically the (3R) configuration, is a critical aspect that influences its reactivity and biological activity. In modern pharmaceutical research, the precise control of stereochemistry is essential for achieving the desired pharmacological effects. The (3R)-configuration of (3R)-3-amino-3-(2-methoxynaphthalen-1-yl)propan-1-ol suggests that it may exhibit specific interactions with biological targets, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of methoxynaphthalene derivatives in medicinal chemistry. These compounds often serve as key structural motifs in drug molecules due to their ability to enhance binding affinity and selectivity. The methoxynaphthalen-1-yl group in (3R)-3-amino-3-(2-methoxynaphthalen-1-yl)propan-1-ol contributes to its potential as a building block for the development of novel therapeutic agents. Researchers have been exploring its utility in designing molecules that target various diseases, including neurological disorders and inflammatory conditions.

The amino group in (3R)-3-amino-3-(2-methoxynaphthalen-1-yl)propan-1-ol provides another layer of functionality that can be exploited for further chemical modifications. This group can participate in a wide range of reactions, such as amide bond formation, urea synthesis, and peptidomimetic construction. These reactions are fundamental to the development of peptide-based drugs and biologics, which have shown considerable promise in treating a variety of conditions.

In the context of synthetic chemistry, (3R)-3-amino-3-(2-methoxynaphthalen-1-yl)propan-1-ol has been utilized as a precursor in multi-step syntheses aimed at creating more complex scaffolds. The strategic placement of the amino group and the methoxynaphthalene moiety allows for modular construction, enabling chemists to tailor the properties of the final product. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are often required.

One of the most compelling aspects of (3R)-3-amino-3-(2-methoxynaphthalen-1-yl)propan-1-ol is its potential as a lead compound for further derivatization. By modifying its structure through various chemical means, researchers can explore new pharmacophores and assess their biological activity. This approach has been successfully employed in several high-throughput screening campaigns, where large libraries of compounds are tested against biological targets to identify promising candidates.

The compound's solubility and stability under different conditions also make it an attractive candidate for further study. These physical properties are critical factors that influence its suitability for formulation into drug products. Additionally, its compatibility with various synthetic techniques ensures that it can be integrated into diverse chemical pathways without significant challenges.

Recent advancements in computational chemistry have further enhanced the utility of (3R)-3-amino-3-(2-methoxynaphthalen-1-yl)propan-1-ol. Molecular modeling studies have provided insights into its interactions with potential biological targets, helping researchers to predict and optimize its pharmacological activity. These computational tools are indispensable in modern drug discovery, allowing for the rapid design and evaluation of new molecular entities.

The role of natural product-inspired scaffolds in medicinal chemistry cannot be overstated. Compounds derived from natural sources often exhibit unique biological activities due to their complex structural features. The methoxynaphthalene moiety in (3R)-3-amino-3-(2-methoxynaphthalen-1-yloxy)propanal is reminiscent of structures found in certain natural products, suggesting that this compound may share some of their beneficial properties.

In conclusion, (1213540-58-9) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, combined with its versatility as a synthetic intermediate, make it a valuable asset for chemists working on drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and design of novel therapeutic agents.